molecular formula C16H21NO4 B256666 2-Oxo-2-(1-piperidinyl)ethyl 4-ethoxybenzoate

2-Oxo-2-(1-piperidinyl)ethyl 4-ethoxybenzoate

Cat. No. B256666
M. Wt: 291.34 g/mol
InChI Key: AOMZMBZJXPBXAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Oxo-2-(1-piperidinyl)ethyl 4-ethoxybenzoate, also known as etizolam, is a benzodiazepine analog that is used for its anxiolytic and sedative properties. It was first synthesized in 1981 and has since gained popularity in the research community for its unique pharmacological properties.

Mechanism of Action

Etizolam acts on the central nervous system by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA). This results in an increase in the inhibitory effects of GABA, leading to a decrease in neuronal excitability and a calming effect on the brain.
Biochemical and Physiological Effects:
Etizolam has been shown to have a number of biochemical and physiological effects. It has been shown to reduce anxiety and induce sedation, as well as to have muscle relaxant and anticonvulsant properties. It has also been shown to have a low potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

One advantage of 2-Oxo-2-(1-piperidinyl)ethyl 4-ethoxybenzoate is its high potency and efficacy, which makes it a useful tool for studying the effects of GABAergic drugs on the brain. However, its short half-life and rapid metabolism can make it difficult to study its long-term effects in vivo.

Future Directions

There are a number of future directions for research on 2-Oxo-2-(1-piperidinyl)ethyl 4-ethoxybenzoate. One area of interest is its potential use in the treatment of other neurological and psychiatric disorders, such as depression and bipolar disorder. Another area of interest is the development of new analogs with improved pharmacological properties and reduced side effects. Additionally, further research is needed to fully understand the mechanisms underlying its anxiolytic and sedative effects, as well as its potential for abuse and dependence.

Synthesis Methods

The synthesis of 2-Oxo-2-(1-piperidinyl)ethyl 4-ethoxybenzoate involves the reaction of 4-ethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-amino-1-piperidine to form the amide intermediate, which is subsequently cyclized with acetic anhydride to form the final product.

Scientific Research Applications

Etizolam has been extensively researched for its anxiolytic and sedative properties. It has been shown to be effective in treating anxiety disorders, insomnia, and other related conditions. It has also been studied for its potential use in the treatment of alcohol withdrawal syndrome and seizures.

properties

Product Name

2-Oxo-2-(1-piperidinyl)ethyl 4-ethoxybenzoate

Molecular Formula

C16H21NO4

Molecular Weight

291.34 g/mol

IUPAC Name

(2-oxo-2-piperidin-1-ylethyl) 4-ethoxybenzoate

InChI

InChI=1S/C16H21NO4/c1-2-20-14-8-6-13(7-9-14)16(19)21-12-15(18)17-10-4-3-5-11-17/h6-9H,2-5,10-12H2,1H3

InChI Key

AOMZMBZJXPBXAQ-UHFFFAOYSA-N

SMILES

CCOC1=CC=C(C=C1)C(=O)OCC(=O)N2CCCCC2

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)OCC(=O)N2CCCCC2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.